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Compound of Interest |

(2S)-2-(1,3-Dioxan-2-yl)propan-1-
Compound Name:

amine
CAS No.: 2248200-67-9
Cat. No.: B2435496

Get Quote

A Comprehensive Overview for Researchers and Drug Development Professionals

Disclaimer: The subject of this guide, (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine, is a novel
chemical entity with limited to no currently available data in public literature. This document has
been constructed to provide a comprehensive theoretical and practical framework for its
synthesis, characterization, and potential applications based on established principles of
organic chemistry and the known properties of analogous structures. All protocols and data
presented herein are predictive and should be treated as a guide for further experimental
investigation.

Introduction and Physicochemical Properties

(2S)-2-(1,3-Dioxan-2-yl)propan-1-amine is a chiral amino compound featuring a 1,3-dioxane
moiety. The presence of a stereocenter, a primary amine, and a cyclic acetal suggests its
potential as a versatile building block in medicinal chemistry and materials science. The 1,3-
dioxane ring can serve as a bioisosteric replacement for other functional groups or as a
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scaffold to orient substituents in a defined three-dimensional space, which is of significant
interest in the design of pharmacologically active molecules.[1]

Molecular Structure and Weight

The chemical structure of (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine is depicted below:
e Chemical Formula: C7H15NO2
e Molecular Weight: 145.20 g/mol

e |[UPAC Name: (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine

Predicted Physicochemical Properties

In the absence of experimental data, the following table summarizes the predicted
physicochemical properties of the target compound. These values are derived from
computational models and data from structurally related molecules.

Property Predicted Value Notes
LogP ~05-1.5 Indicates moderate lipophilicity.
pKa (amine) ~9.5-105 Typical for a primary amine.

. . Estimation based on similar
Boiling Point ~180 - 220 °C ) .
amino-dioxanes.

) Expected due to the presence
N Soluble in water and polar )
Solubility ] of the amine and ether
organic solvents. ) -
functionalities.

Proposed Synthesis and Purification

A plausible synthetic route to (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine involves the protection
of a suitable precursor followed by functional group manipulations. A general and efficient
method for the synthesis of 1,3-dioxanes is the acid-catalyzed reaction of a 1,3-diol with an
aldehyde or ketone.[2][3]
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Proposed Synthetic Pathway

A potential two-step synthesis is outlined below, starting from the commercially available (S)-2-
aminopropane-1,3-diol.

(S)-2-aminopropane-1,3-diol Acetal Formation
g

P> ((2S)-2-(1,3-Dioxan-2-yl)methyl)amine
(Hypothetical Intermediate)

Chain Elongation & Amination

Formaldehyde (or paraformaldehyde) l

i »!
Acid catalyst (e.g., p-TSOH) o (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine
Solvent (e.g., Toluene)

1. Phthalic anhydride
2. Gabriel Synthesis or Reductive Amination approach

Click to download full resolution via product page
Caption: Proposed synthetic pathway for (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine.

An alternative and more direct approach would be the acetalization of a suitable amino-
aldehyde with 1,3-propanediol.

Detailed Experimental Protocol (Predictive)

Step 1: Synthesis of a Protected Precursor

e To a solution of (S)-3-amino-2-methyl-1-propanol (1 equivalent) in a suitable solvent such as
dichloromethane or toluene, add 1,3-propanediol (1.1 equivalents).

» Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (0.05 equivalents).

e The reaction mixture is heated to reflux with a Dean-Stark apparatus to remove the water
formed during the reaction.

¢ Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature and quench with a
saturated aqueous solution of sodium bicarbonate.
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o Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

e The crude product can be purified by column chromatography on silica gel.
Step 2: Conversion to the Target Amine

The conversion of the resulting alcohol to the final amine can be achieved through various
standard organic transformations, such as conversion to a leaving group (e.g., tosylate or
mesylate) followed by displacement with an amine equivalent (e.g., sodium azide followed by
reduction, or using ammonia).

Purification Workflow
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Caption: General purification workflow for the target compound.

Analytical Characterization (Predicted)

Unambiguous characterization of the synthesized (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine
would be achieved through a combination of spectroscopic techniques.

NMR Spectroscopy
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Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural
elucidation of organic molecules.[4][5]

e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on
the propane backbone and the 1,3-dioxane ring. The protons on the stereocenter (C2 of the
propane chain) would appear as a multiplet. The diastereotopic protons of the CHz groups in
the 1,3-dioxane ring are expected to show complex splitting patterns.[6][7]

e 13C NMR: The carbon NMR spectrum should display seven distinct signals corresponding to
the seven carbon atoms in the molecule. The chemical shifts of the carbons in the 1,3-
dioxane ring would be characteristic.[8]

Predicted *H NMR Chemical Shifts (in CDCls):

Protons Predicted & (ppm) Multiplicity

CHs ~09-1.1 Doublet

CH2-NH:z ~2.6-2.9 Multiplet

CH (on propane) ~1.8-2.1 Multiplet

CH (acetal) ~45-4.7 Triplet or Doublet of Doublets
CHz (axial, dioxane) ~3.7-3.9 Multiplet

CHz (equatorial, dioxane) ~4.0-4.2 Multiplet

NH:2 ~15-25 Broad Singlet

Mass Spectrometry

Mass spectrometry would be used to confirm the molecular weight of the compound.
Electrospray ionization (ESI) in positive ion mode is expected to show a prominent peak for the
protonated molecule [M+H]* at m/z 146.2.

Infrared (IR) Spectroscopy

The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the
primary amine (around 3300-3400 cm~1) and C-O stretching of the acetal (around 1000-1200
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cm1).

Potential Applications and Research Directions

Derivatives of 1,3-dioxane and related amino-heterocycles have shown a wide range of
biological activities, suggesting several potential research avenues for (2S)-2-(1,3-Dioxan-2-
yl)propan-1-amine.

¢ Medicinal Chemistry: The compound could serve as a scaffold or intermediate in the
synthesis of novel therapeutic agents. The 1,3-dioxane motif is present in molecules
targeting various receptors, including serotonin and adrenergic receptors.[1][9][10] It could
also be explored for applications in anticancer, anti-inflammatory, and antimicrobial drug
discovery.[11]

o Asymmetric Synthesis: As a chiral building block, it could be utilized in the stereoselective
synthesis of more complex molecules.

e Ligand Design: The primary amine functionality allows for further derivatization to create
ligands for metal catalysis or coordination chemistry.

Safety and Handling

As a novel chemical, (2S)-2-(1,3-Dioxan-2-yl)propan-1-amine should be handled with care,
assuming it may be hazardous. Standard laboratory safety protocols should be strictly followed.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.

e Handling: Handle the compound in a well-ventilated fume hood. Avoid inhalation of dust or
vapors and contact with skin and eyes.

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents and acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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